Cas no 1706-92-9 (tert-Butyl diphenylphosphinate)

tert-Butyl diphenylphosphinate structure
1706-92-9 structure
Product Name:tert-Butyl diphenylphosphinate
CAS No:1706-92-9
MF:C16H19O2P
MW:274.294625520706
CID:2781819
PubChem ID:23420271
Update Time:2025-04-21

tert-Butyl diphenylphosphinate Chemical and Physical Properties

Names and Identifiers

    • DTXSID70633768
    • t-Butyl diphenylphosphinate
    • AKOS024264209
    • 1706-92-9
    • tert-Butyl diphenylphosphinate
    • Inchi: 1S/C16H19O2P/c1-16(2,3)18-19(17,14-10-6-4-7-11-14)15-12-8-5-9-13-15/h4-13H,1-3H3
    • InChI Key: WUHWGOPWFWLXMK-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 274.11226684Da
  • Monoisotopic Mass: 274.11226684Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų
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